Cas no 84682-31-5 (9H-Thioxanthen-9-one,1-hydroxy-)

• Product Name: 9H-Thioxanthen-9-one,1-hydroxy-
• CAS No: 84682-31-5
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 727573
• PubChem ID: 5743857
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,1-hydroxy-
• 1-hydroxy-9H-thioxanthen-9-one
• 1-hydroxythioxanthen-9-one
• 84682-31-5
• SCHEMBL116182
• NS00038609
• 9H-Thioxanthen-9-one, 1-hydroxy-
• OEZKDMYTQDZSAZ-UHFFFAOYSA-N
• hydroxythioxanthone
• EINECS 283-594-6
• DTXSID60233675

• Inchi： 1S/C13H8O2S/c14-9-5-3-7-11-12(9)13(15)8-4-1-2-6-10(8)16-11/h1-7,14H
• InChI Key： OEZKDMYTQDZSAZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C(=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 228.0245
• Monoisotopic Mass: 228.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.422
• Boiling Point: 421.1°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.728

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes